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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066

A-Note on Terminology: The term "Tetrabromoethylene" is often used interchangeably in
some contexts with "1,1,2,2-Tetrabromoethane" (TBE), particularly in older literature. However,
1,1,2,2-Tetrabromoethane (CAS No. 79-27-6) is the compound almost exclusively used for
density-based separations due to its high density in liquid form. These application notes and
protocols refer to 1,1,2,2-Tetrabromoethane.

Introduction

1,1,2,2-Tetrabromoethane (TBE) is a dense, colorless to light-yellow liquid historically utilized in
laboratory settings for the separation of materials based on their density.[1][2] Its high specific
gravity makes it particularly effective for the separation of minerals from their host rock.[3] This
document provides detailed application notes and protocols for the use of TBE in density
gradient applications, with a strong emphasis on safety due to its significant toxicity.

Application Notes

The primary application of 1,1,2,2-Tetrabromoethane in density-based separation is in the field
of geology and mineralogy for the separation of heavy minerals.[3] The principle of this
technique relies on the differing densities of the components in a mixture. When a sample
containing minerals of varying densities is introduced into TBE, minerals with a density greater
than that of TBE will sink, while those with a lower density will float.[1]
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Key Applications:

e Mineral Separation: TBE is effective for separating heavy minerals (e.g., zircon, rutile,
ilmenite) from lighter gangue minerals (e.g., quartz, feldspar).[3] This is a common practice in
geochronology and petrology to concentrate specific minerals for analysis.

e Quality Control: It can be used in quality control applications to determine the composition of
mineral mixtures.

Limitations and Discouraged Uses:

Due to its high toxicity, 1,1,2,2-Tetrabromoethane is not recommended for use with biological
samples such as cells, organelles, or macromolecules. Less toxic and more suitable
alternatives for biological separations include sucrose, glycerol, cesium chloride, and Percoll.
The reactivity of TBE with certain plastics and rubbers also limits the choice of laboratory
equipment.[4]

Quantitative Data

The physical and chemical properties of 1,1,2,2-Tetrabromoethane are summarized in the table

below.
Property Value
Chemical Formula C2H2Bra
Molecular Weight 345.65 g/mol [5]
Appearance Colorless to light-yellow liquid[2]
Density 2.967 g/mL at 25 °C
Melting Point -1tol1°C
Boiling Point 119 °C at 20 hPa
Solubility in Water 0.065% at 30°C[2]

Safety Precautions and Handling
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1,1,2,2-Tetrabromoethane is classified as toxic and poses significant health risks.[6] Inhalation,
ingestion, and skin contact can be harmful and may be fatal. It is also harmful to aquatic life
with long-lasting effects.[7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[6]

e Hand Protection: Use chemically resistant gloves (e.g., Viton®, Barrier®). Inspect gloves
before use.[6]

o Skin and Body Protection: A lab coat, and in cases of potential splashing, a chemical-
resistant apron and boots are necessary.

o Respiratory Protection: All work must be conducted in a certified chemical fume hood. If
there is a risk of inhalation, a full-face respirator with an appropriate organic vapor cartridge
should be used.[6]

Handling and Storage:

» Store in a cool, dry, well-ventilated area in a tightly closed container.[8]

o Keep away from incompatible materials such as strong bases, oxidizing agents, and certain
metals.[4]

o Use only glass or other resistant containers; TBE can soften or destroy many plastics and
rubbers.[4]

Disposal:

e 1,1,2,2-Tetrabromoethane and any materials contaminated with it are considered hazardous
waste.[9]

» Dispose of waste in accordance with all local, state, and federal regulations.[7][9] Do not
pour down the drain.[6]
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Experimental Protocol: Separation of Heavy
Minerals

This protocol provides a general procedure for the separation of heavy minerals from a
disaggregated rock sample using 1,1,2,2-Tetrabromoethane.

Materials:
e 1,1,2,2-Tetrabromoethane (TBE)
o Disaggregated and sieved rock sample
o Separatory funnel (glass) with a stopcock
o Beakers (glass)
« Filter paper and funnel
» Wash bottles with acetone or ethanol
e Drying oven
Procedure:
e Sample Preparation:
o Ensure the mineral sample is clean, dry, and disaggregated into individual grains.

o Sieve the sample to obtain a uniform patrticle size, which will aid in a more efficient
separation.

o Setting up the Separation:
o In a chemical fume hood, set up a separatory funnel on a ring stand.

o Close the stopcock and carefully pour a sufficient volume of TBE into the separatory
funnel to accommodate the sample.
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e Mineral Separation:
o Slowly add the prepared mineral sample to the TBE in the separatory funnel.

o Gently stir the mixture with a glass rod to ensure all particles are wetted by the TBE and to
break up any clumps.

o Allow the mixture to stand undisturbed for a period of time (e.g., 30-60 minutes). Denser
minerals will sink to the bottom, while lighter minerals will float on the surface.

o For very fine particles, this separation can be accelerated by centrifugation in appropriate
glass centrifuge tubes.

e Fraction Collection:

o Sinks (Heavy Minerals): Carefully open the stopcock to drain the settled heavy minerals
into a beaker. Close the stopcock before the floating minerals reach the outlet.

o Floats (Light Minerals): Place a second beaker under the separatory funnel and drain the
remaining TBE and the floating light minerals.

e Washing and Drying:

o Wash the collected mineral fractions with acetone or ethanol to remove any residual TBE.
This should be done over a filter paper in a funnel to collect the mineral grains. Perform
the washing in the fume hood.

o Repeat the washing step several times.

o Carefully transfer the washed mineral fractions to a watch glass and dry in an oven at a
low temperature (e.g., 60-80 °C).

» Recovery of TBE:

o The used TBE can be filtered to remove any suspended particles and potentially be
reused for subsequent separations.
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Visualizations
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Logical Workflow for Density-Based Mineral Separation

Sample Preparation Density Separation Medium
(Crushing, Sieving, Cleaning) (1,1,2,2-Tetrabromoethane)

Separation

(Gravity or Centrifugation)

Fraction Collection

Heavy Minerals (Sinks) Light Minerals (Floats)

Washing and Drying
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Experimental Workflow for Mineral Separation

Preparation

Prepare clean, dry, sieved mineral sample

Separation (in Fume Hood)
Add TBE to separatory funnel
Add mineral sample to TBE and stir

Allow phases to separate (or centrifuge)

Coflection andm
Drain heavy fraction (sinks) Drain light fraction (floats)

Wash both fractions with acetone/ethanol

:

Dry mineral fractions
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Simplified Toxicity Pathway of 1,1,2,2-Tetrabromoethane

Exposure

(Inhalation, Ingestion, Dermal)

Absorption into Body

:

Metabolism
(e.g., in Liver)

Generation of Reactive Metabolites

Cellular Damage
(e.g., to Liver, Kidneys, CNS)

Adverse Health Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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